Cas no 2137824-96-3 (Oxazole, 4-(bromomethyl)-2-cyclopropyl-)

• Product Name: Oxazole, 4-(bromomethyl)-2-cyclopropyl-
• CAS No: 2137824-96-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 5259315
• Update Time: 2025-06-08

Oxazole, 4-(bromomethyl)-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(bromomethyl)-2-cyclopropyl-

• Inchi： 1S/C7H8BrNO/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-3H2
• InChI Key： KVOIFZCDLJFTGD-UHFFFAOYSA-N
• SMILES： O1C=C(CBr)N=C1C1CC1

Additional information on Oxazole, 4-(bromomethyl)-2-cyclopropyl-

Introduction to Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3)

The compound Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores. This heterocyclic derivative combines the structural features of oxazole with functional groups that enhance its potential as a building block for drug development. The presence of both a bromomethyl group and a cyclopropyl moiety makes this compound particularly intriguing for synthetic chemists and biologists alike.

Oxazole is a five-membered aromatic heterocycle containing one oxygen atom and four carbon atoms. Its unique electronic properties and biological activity have made it a cornerstone in the development of various therapeutic agents. The introduction of substituents such as the bromomethyl group at the 4-position and the cyclopropyl ring at the 2-position further diversifies its chemical space, opening up new avenues for structural optimization and biological evaluation.

The bromomethyl group is a versatile functional handle that allows for further derivatization through nucleophilic addition reactions. This reactivity is particularly useful in constructing more complex molecular architectures, including peptidomimetics and other biologically relevant scaffolds. In contrast, the cyclopropyl ring introduces steric hindrance and conformational rigidity, which can be exploited to modulate binding affinity and selectivity in drug candidates.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. For instance, modifications of the oxazole core have been shown to exhibit antimicrobial, antiviral, and anti-inflammatory properties. The compound Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3), with its unique substitution pattern, is positioned to contribute to these efforts by serving as a scaffold for structure-activity relationship (SAR) studies.

In the context of drug discovery, the ability to rapidly synthesize and evaluate derivatives of this compound is crucial. Advances in synthetic methodologies have enabled the efficient preparation of oxazole-based molecules, making it feasible to conduct high-throughput screening campaigns. The bromomethyl group, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely used to introduce aryl or vinyl groups into complex molecules.

The cyclopropyl moiety has garnered attention for its ability to enhance metabolic stability and bioavailability in drug candidates. By incorporating this group into an oxazole framework, chemists can potentially develop compounds that exhibit improved pharmacokinetic profiles while maintaining strong biological activity. This is particularly relevant in the quest to develop next-generation therapeutics that are both effective and well-tolerated by patients.

Current research is exploring the potential of Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3) as a starting point for discovering new drugs against various diseases. For example, its structural features may make it suitable for targeting enzymes involved in cancer metabolism or inflammatory pathways. By leveraging computational chemistry tools and experimental techniques such as X-ray crystallography, researchers aim to elucidate how different substituents influence binding interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic strategies. Key steps include halogenation of an appropriate precursor to introduce the bromomethyl group, followed by cyclopropanation to install the cyclopropyl ring. These reactions are typically conducted under controlled conditions to ensure high yield and purity.

The versatility of Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3) extends beyond its use as a standalone entity; it also serves as a precursor for more complex molecules through further functionalization. For instance, the bromomethyl group can be replaced with other functionalities such as hydroxyl or amine groups using standard organic transformations like hydrolysis or nucleophilic substitution.

In conclusion, Oxazole, 4-(bromomethyl)-2-cyclopropyl- (CAS No. 2137824-96-3) represents a promising candidate for medicinal chemistry research due to its unique structural features and synthetic accessibility. Its potential applications in drug discovery are vast, ranging from antimicrobial agents to targeted cancer therapies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.